Cas no 894012-20-5 (N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl-N'-(2-nitrophenyl)ethanediamide)

N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl-N'-(2-nitrophenyl)ethanediamide is a specialized organic compound featuring a thiazole core linked to a nitro-substituted phenyl group via an ethanediamide bridge. Its molecular structure combines a 4-methyl-2-phenylthiazole moiety with a 2-nitrophenyl substituent, offering potential utility in medicinal chemistry and materials science. The compound’s distinct heterocyclic framework may confer selective binding properties, making it a candidate for pharmaceutical research, particularly in targeting specific biological pathways. The nitro group further enhances its reactivity, enabling derivatization for diverse applications. Its well-defined synthesis route and structural modularity support its use as an intermediate in developing novel bioactive molecules or functional materials.

N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl-N'-(2-nitrophenyl)ethanediamide structure

894012-20-5 structure

Product Name:N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl-N'-(2-nitrophenyl)ethanediamide

CAS No:894012-20-5

MF:C₂₀H₁₈N₄O₄S

MW:410.446322917938

CID:5516675

Update Time:2025-06-08

N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl-N'-(2-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

- Ethanediamide, N1-[2-(4-methyl-2-phenyl-5-thiazolyl)ethyl]-N2-(2-nitrophenyl)-
- N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl-N'-(2-nitrophenyl)ethanediamide
- Inchi： 1S/C20H18N4O4S/c1-13-17(29-20(22-13)14-7-3-2-4-8-14)11-12-21-18(25)19(26)23-15-9-5-6-10-16(15)24(27)28/h2-10H,11-12H2,1H3,(H,21,25)(H,23,26)
- InChI Key： SLFIEVLROGDJHS-UHFFFAOYSA-N
- SMILES： C(NCCC1SC(C2=CC=CC=C2)=NC=1C)(=O)C(NC1=CC=CC=C1[N+]([O-])=O)=O

N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl-N'-(2-nitrophenyl)ethanediamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2011-1220-2μmol	N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]-N'-(2-nitrophenyl)ethanediamide	894012-20-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F2011-1220-5μmol	N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]-N'-(2-nitrophenyl)ethanediamide	894012-20-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F2011-1220-1mg	N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]-N'-(2-nitrophenyl)ethanediamide	894012-20-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F2011-1220-2mg	N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]-N'-(2-nitrophenyl)ethanediamide	894012-20-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F2011-1220-3mg	N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]-N'-(2-nitrophenyl)ethanediamide	894012-20-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F2011-1220-4mg	N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]-N'-(2-nitrophenyl)ethanediamide	894012-20-5	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F2011-1220-5mg	N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]-N'-(2-nitrophenyl)ethanediamide	894012-20-5	90%+	5mg	$69.0	2023-05-17

N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl-N'-(2-nitrophenyl)ethanediamide Related Literature

1. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
2. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
3. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
4. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
5. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064

Additional information on N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl-N'-(2-nitrophenyl)ethanediamide

N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl-N'-(2-nitrophenyl)ethanediamide (CAS No. 894012-20-5): An Overview

N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl-N'-(2-nitrophenyl)ethanediamide (CAS No. 894012-20-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and nitrophenyl moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl-N'-(2-nitrophenyl)ethanediamide is composed of a central ethanediamide backbone, with one arm substituted by a 4-methyl-2-phenyl-thiazole group and the other by a 2-nitrophenyl group. The thiazole ring, known for its aromaticity and electron-withdrawing properties, contributes to the compound's stability and reactivity. The nitrophenyl group, on the other hand, imparts strong electron-withdrawing effects and can influence the compound's pharmacological properties.

Recent studies have highlighted the potential of N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl-N'-(2-nitrophenyl)ethanediamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl-N'-(2-nitrophenyl)ethanediamide has also been investigated for its anti-inflammatory and anti-cancer activities. A study published in the Cancer Research journal demonstrated that this compound can inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of specific signaling pathways such as PI3K/Akt and MAPK, which are known to play crucial roles in cancer development and progression.

The anti-inflammatory properties of N-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl-N'-(2-nitrophenyl)ethanediamide have been explored in preclinical models of inflammatory diseases. Research conducted at the University of California has shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that N-2-(4-methyl-2-phenyl-1,3-thiazol-5-y l)ethyl-N'-(2-nitrophenyl)ethanediamide could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N - 2 - ( 4 - methyl - 2 - phen yl - 1 , 3 - th iazol - 5 - yl ) eth yl - N ' - ( 2 - nit roph en yl ) eth aned iamid e have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. Additionally, it exhibits low toxicity profiles in animal models, further supporting its potential for clinical development.

In conclusion, N - 2 - ( 4 - methyl - 2 - phen yl - 1 , 3 - th iazol - 5 - yl ) eth yl - N ' - ( 2 - nit roph en yl ) eth aned iamid e (CAS No. 894012 - 20 - 5 ) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for future drug development efforts in multiple disease areas.